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Compound of Interest

Compound Name: 3'-Guanylic acid, monosodium salt

CAS No.: 97416-83-6

Cat. No.: B12658096 Get Quote

Executive Summary
Guanosine 3'-monophosphate (3'-GMP) sodium salt is a critical nucleotide isomer used in

enzymatic kinetics, RNA analysis, and as a starting material for nucleotide analog synthesis.[1]

[2][3] Unlike its more common isomer, 5'-GMP, the phosphate group at the 3' position imparts

distinct enzymatic recognition properties, though its chromophoric characteristics remain

dominated by the guanine base.

This guide provides a definitive reference for the UV spectral behavior of 3'-GMP, establishing

protocols for quantification, purity assessment, and troubleshooting. It addresses the specific

effects of pH on the guanine chromophore and provides self-validating workflows for laboratory

application.

Physicochemical Profile
The UV absorption of 3'-GMP is primarily due to

electronic transitions within the purine ring system.[3] The sodium salt form improves water
solubility but does not significantly alter the spectral properties of the anion in buffered
solutions.

Table 1: Key Spectral & Physical Parameters[2][4]
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Parameter Value (at pH 7.0) Notes

Compound Name 3'-GMP Sodium Salt
Guanosine 3'-monophosphate,

Na salt

(Absorbance Max) 252 - 253 nm
Characteristic of the neutral

guanine base.[1][2][3]

Molar Extinction Coeff.[2][3][4]

(

)

13,700

Value typically cited for GMP

isomers at

.[1][2][3]

Ratio ~1.15 - 1.17
High ratio indicates pure

guanine nucleotide.[1][2][3]

Ratio ~0.66 - 0.68

Significantly lower than

Adenine (~0.[1][2][3]15) or

Cytosine.[2][3]

(N1 Proton) 9.2 - 9.4
Deprotonation shifts spectrum

bathochromically.[1][2][3]

(N7 Proton) 2.2 - 2.4
Protonation causes minor

spectral shifts.[1][2][3]

Molecular Weight ~385.2 g/mol
Varies by hydration and

specific Na stoichiometry.[3]

Spectral Characteristics & pH Dependence[2][6][7]
[8][9][10]
The guanine chromophore is highly sensitive to pH due to the ionizable protons on the ring

nitrogen atoms (N1 and N7). Accurate quantification requires strict pH control.[2][3]

The pH Effect
Acidic (pH < 2): The N7 position is protonated.[2] The spectrum exhibits a slight shift, often

maintaining a

near 253 nm but with altered shoulder characteristics.
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Neutral (pH 7): The "standard" spectrum.[2] The N1 is protonated, and the phosphate is

ionized.

is stable at 252 nm.[1][2][3]

Alkaline (pH > 10): The N1 proton is removed (enolate-like form).[1][2][3] This causes a

bathochromic shift (red shift) of the

to approximately 258–262 nm and a change in the extinction coefficient.

Visualization: Electronic State Transitions
The following diagram illustrates the logical flow of how pH influences the electronic state and

resulting UV spectrum.

Neutral pH (7.0)
N1 Protonated
λmax ≈ 252 nm

Acidic pH (< 2.0)
N7 Protonated

Minor Shift
Add H+

Alkaline pH (> 10.0)
N1 Deprotonated

Bathochromic Shift
λmax ≈ 258-262 nm

Add OH- (pKa ~9.2) Observed UV Spectrum

Standard Quant

Shoulder alteration

Red Shift

Click to download full resolution via product page

Figure 1: Impact of pH on the electronic state and UV spectral output of 3'-GMP.

Experimental Protocol: Accurate Characterization
To ensure data integrity (E-E-A-T), this protocol includes self-validation steps.

Materials
Buffer: 10 mM Potassium Phosphate, pH 7.0 (Avoid water-only blanks to prevent pH drift

from atmospheric

).[1][2][3]
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Cuvettes: Quartz (UV transparent), 1 cm path length.[1][2]

Instrument: Double-beam spectrophotometer (bandwidth

2 nm).[1][2][3]

Step-by-Step Methodology
Baseline Correction: Perform a baseline scan with the buffer alone from 220 nm to 320 nm.

Stock Preparation: Dissolve ~3-5 mg of 3'-GMP Sodium Salt in 10 mL buffer. Note: Sodium

salts are hygroscopic; weigh quickly or use difference weighing.

Dilution: Dilute the stock to a target concentration of ~20-40

(approx. 0.3 - 0.6 Absorbance Units).[1][2][3]

Scanning: Scan the sample from 220 nm to 320 nm.

Validation (Self-Check): Calculate the

ratio. If it deviates >5% from 1.15, check pH or repurify.[2]

Visualization: Spectral Analysis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.com/SG/en/product/sigma/sml1228
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml1228
https://www.sigmaaldrich.com/SG/en/product/sigma/sml1228
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml1228
https://pubchem.ncbi.nlm.nih.gov/compound/3_-Gmp
https://www.sigmaaldrich.com/SG/en/product/sigma/sml1228
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml1228
https://pubchem.ncbi.nlm.nih.gov/compound/3_-Gmp
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml1228
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12658096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Solid 3'-GMP Na Salt
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Blank Instrument
(Buffer Only)

Acquire Spectrum
(220 - 320 nm)

Quality Check:
A250/A260 ≈ 1.15?

Valid Spectrum
Calculate Conc using ε=13,700

Yes

Investigate:
pH Drift? Protein Contam?

No

Click to download full resolution via product page

Figure 2: Operational workflow for validating 3'-GMP UV data.

Data Analysis & Purity Assessment
Quantification (Beer-Lambert Law)
Concentration (
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) is determined using:

Where:

= Absorbance at

(252 nm)[1][2][3]

=

[1][2][3]

= Path length (1 cm)[1][2][3][5]

Purity Ratios
Ratios are the quickest indicator of sample purity.

:

Expected: ~1.15[1][2]

< 1.0: Indicates potential contamination with Adenine (which has a lower ratio) or

significant pH error.[1][2][3]

:

Expected: ~0.66[1][2]

> 0.8: Indicates protein contamination (aromatic amino acids absorb at 280 nm) or Phenol

contamination.[1][2][3]

Visualization: Purity Decision Tree
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Figure 3: Decision tree for interpreting UV ratios.

Troubleshooting & Interferences
Hyperchromicity (Stacking Effects): At high concentrations (>1 mM), guanine bases stack,

reducing the apparent extinction coefficient (hypochromicity).[1][2] Solution: Always measure

at concentrations

.[2][3]

Solvent Cutoff: Do not use solvents like acetone or high-concentration DMSO, which absorb

in the UV range.[2][3]

Sodium Salt Stoichiometry: The "Sodium Salt" designation often implies a non-stoichiometric

hydration shell. Do not rely on the solid weight for precise molarity; always quantify the stock

solution using the UV extinction coefficient (

).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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